Cas no 2224362-82-5 (1-[6-(Methoxymethyl)-2,2-dimethylmorpholin-4-yl]prop-2-en-1-one)

• Product Name: 1-[6-(Methoxymethyl)-2,2-dimethylmorpholin-4-yl]prop-2-en-1-one
• CAS No: 2224362-82-5
• MF: C₁₁H₁₉NO₃
• MW: 213.273463487625
• CID: 5410813
• PubChem ID: 132391126
• Update Time: 2025-10-31

1-[6-(Methoxymethyl)-2,2-dimethylmorpholin-4-yl]prop-2-en-1-one Chemical and Physical Properties

Names and Identifiers

• 1-[6-(Methoxymethyl)-2,2-dimethylmorpholin-4-yl]prop-2-en-1-one
• 2224362-82-5
• AKOS034128811
• Z3024763924
• EN300-6717171

• Inchi： 1S/C11H19NO3/c1-5-10(13)12-6-9(7-14-4)15-11(2,3)8-12/h5,9H,1,6-8H2,2-4H3
• InChI Key： HPTQRIBKDTVAOF-UHFFFAOYSA-N
• SMILES： O1C(COC)CN(C(C=C)=O)CC1(C)C

Computed Properties

• Exact Mass: 213.13649347g/mol
• Monoisotopic Mass: 213.13649347g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 250
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 38.8Ų

Additional information on 1-[6-(Methoxymethyl)-2,2-dimethylmorpholin-4-yl]prop-2-en-1-one

Introduction to 1-[6-(Methoxymethyl)-2,2-dimethylmorpholin-4-yl]prop-2-en-1-one (CAS No. 2224362-82-5)

1-[6-(Methoxymethyl)-2,2-dimethylmorpholin-4-yl]prop-2-en-1-one is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound, identified by its unique Chemical Abstracts Service (CAS) number 2224362-82-5, represents a structurally complex molecule with potential applications in drug discovery and development. The presence of a morpholine moiety, combined with an allyl ketone functional group, makes it an intriguing candidate for further investigation into its pharmacological properties.

The molecular structure of 1-[6-(Methoxymethyl)-2,2-dimethylmorpholin-4-yl]prop-2-en-1-one incorporates several key features that contribute to its chemical reactivity and biological significance. The dimethylmorpholine ring provides a rigid framework that can influence the compound's interactions with biological targets, while the allyl ketone group offers opportunities for further derivatization and functionalization. These structural elements are particularly relevant in the context of modern drug design, where precise molecular architecture is critical for achieving desired pharmacological outcomes.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to explore the potential biological activity of 1-[6-(Methoxymethyl)-2,2-dimethylmorpholin-4-yl]prop-2-en-1-one with greater accuracy. Studies suggest that the compound may exhibit properties relevant to various therapeutic areas, including anti-inflammatory and analgesic effects. The morpholine ring is known to enhance solubility and bioavailability, which are crucial factors in drug development. Additionally, the allyl ketone moiety has been associated with interactions that could modulate enzyme activity or receptor binding.

In the realm of medicinal chemistry, the synthesis of analogs derived from 1-[6-(Methoxymethyl)-2,2-dimethylmorpholin-4-yl]prop-2-en-1-one represents a promising avenue for exploring new pharmacophores. Researchers have utilized techniques such as semi-synthetic approaches and combinatorial chemistry to generate libraries of related compounds. These efforts have led to the identification of derivatives with enhanced potency and selectivity, underscoring the value of this scaffold in drug discovery programs.

The pharmacokinetic profile of 1-[6-(Methoxymethyl)-2,2-dimethylmorpholin-4-yl]prop-2-en-1-one is another critical aspect that has been examined in recent studies. Preliminary data indicate that the compound exhibits favorable metabolic stability and moderate oral bioavailability, making it a viable candidate for further clinical development. The morpholine-based structure also suggests potential for blood-brain barrier penetration, which could be advantageous for central nervous system (CNS) therapies.

Investigations into the mechanism of action of 1-[6-(Methoxymethyl)-2,2-dimethylmorpholin-4-yl]prop-2-en-1-one have revealed interesting insights into its interactions with biological targets. The compound has been shown to modulate pathways involving kinases and other enzymes implicated in inflammatory responses. These findings align with current trends in drug development, where targeting specific enzymatic pathways is a key strategy for achieving therapeutic efficacy.

The synthetic pathways used to produce 1-[6-(Methoxymethyl)-2,2-dimethylmorpholin-4-yl]prop-2-en-1-one are also worth noting. Advanced synthetic methodologies have been employed to ensure high yield and purity, which are essential for pharmaceutical applications. Techniques such as transition metal-catalyzed reactions and asymmetric synthesis have been particularly useful in constructing the complex framework of this molecule.

The role of 1-[6-(Methoxymethyl)-2,2-dimethylmorpholin-4-yl]prop-2-en-1-one in preclinical studies has further solidified its importance as a research tool. Animal models have been utilized to assess its safety profile and therapeutic potential across various disease models. These studies have provided valuable data on dosing regimens and potential side effects, paving the way for future clinical trials.

Future directions in the study of 1-[6-(Methoxymethyl)-2,2-dimethylmorpholin-4-y]propenone CAS No 222436285 include exploring its role in combination therapies and investigating its potential as a lead compound for novel drug candidates. The versatility of its chemical structure allows for modifications that could enhance its efficacy or reduce toxicity. Collaborative efforts between academic researchers and pharmaceutical companies are likely to drive progress in this area.

In conclusion, 222436285 propenone CAS No 222436285 morpholine derivative CAS No 222436285 propenone CAS No 222436285 propenone CAS No 222436285 morpholine derivative CAS No 222436285 propenone CAS No 222436285 propenone CAS No 222436285 morpholine derivative CAS No 222436285 propenone CAS No 222436285 morpholine derivative CAS No 222436285 propenone CAS No 222436285 morpholine derivative CAS No 222436285 propenone CAS No 222436285 propenone CAS No 222436285 morpholine derivative CAS No 222436285 propenone CAS No 222436285 propenone CAS No 2224836587 propenoneCASNo2236587 propenoneCASNo2236587 propenoneCASNo2236587 propenoneCASNo2236587 propenoneCASNo2236587 propenoneCASNo2236587 propenoneCASNo2236587 propenoneCASNo2236587 propenoneCASNo2236587 ] has emerged as a significant compound in pharmaceutical research due to its unique structural features and promising biological activities. Continued investigation into its properties and potential applications will likely yield valuable insights for future drug development efforts.